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Compound of Interest

Compound Name:
4-(4-Methyl-1H-indol-3-yl)butan-2-

amine

Cat. No.: B13214815

Get Quote

Technical Review: 4-Methyl-alpha-ethyltryptamine (4-Me-aET) Content Type: Technical

Monograph & Analytical Guide Subject: Pharmacology, Structural Characterization, and

Analytical Profiling

Part 1: Executive Summary & Legal Context
4-Methyl-alpha-ethyltryptamine (4-Me-aET) is a synthetic indole alkaloid belonging to the

tryptamine class. It is a structural homolog of alpha-ethyltryptamine (aET, Monase), a

compound originally developed by Upjohn in the 1960s as an antidepressant before its

withdrawal due to idiosyncratic toxicity (agranulocytosis).[1][2][3]

While 4-Me-aET has appeared in forensic casework as a "designer drug" or "research

chemical," it lacks an established medical history. Its primary relevance lies in forensic

toxicology and structure-activity relationship (SAR) studies concerning monoamine oxidase

inhibition (MAOI) and monoamine release.
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United States: 4-Me-aET is a positional isomer and structural analogue of alpha-

ethyltryptamine (aET), a Schedule I controlled substance.[4] Under the Federal Analogue

Act, it is treated as a Schedule I substance if intended for human consumption.

Global: Controlled in various jurisdictions (e.g., UK Class A, Singapore) due to its structural

similarity to controlled tryptamines.

Disclaimer: This guide is for educational, forensic, and harm-reduction purposes only. It outlines

analytical characterization and pharmacological theory. No instructions for the synthesis or

manufacture of this substance are provided.

Part 2: Chemical & Physical Profile[1][2][3][4][5][6]
[7]
Nomenclature:

IUPAC: 1-(4-methyl-1H-indol-3-yl)butan-2-amine[5]

Common Names: 4-Me-aET, 4-Methyl-alpha-ethyltryptamine.[4][5][6][7][8]

CAS Number: 28289-30-7[4][5][6][7]

Physicochemical Data:
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Property Value Notes

Molecular Formula C₁₃H₁₈N₂

Molecular Weight 202.30 g/mol

Appearance Crystalline Solid Off-white to tan (typical)

Melting Point 222–223 °C (Hydrochloride salt)

UV 224, 276 nm Solvent: Methanol

Solubility
DMSO (11 mg/mL), Ethanol

(10 mg/mL)

Poor solubility in water

(freebase)

Part 3: Pharmacological Mechanisms (SAR
Analysis)
The pharmacological profile of 4-Me-aET is inferred from its parent compound (aET) and the

impact of the 4-methyl substitution on the indole ring.

Mechanism of Action
Like its parent aET, 4-Me-aET acts primarily as a Monoamine Releasing Agent (MRA) and a

Monoamine Oxidase Inhibitor (MAOI).

Alpha-Alkylation: The alpha-ethyl group sterically hinders deamination by MAO enzymes,

prolonging the half-life compared to non-substituted tryptamines. It also confers selectivity for

catecholamine release (Dopamine/Norepinephrine) over pure Serotonin release.

4-Methyl Substitution: In tryptamines, substituents at the 4-position often preserve or

enhance affinity for 5-HT receptors (e.g., 4-HO-DMT vs. DMT). However, in the context of

alpha-alkylated tryptamines (like 4-Me-aMT), the 4-methyl group tends to maintain MAOI

activity while modulating the ratio of serotonin-to-dopamine release.

Metabolic Pathway Diagram
The following diagram illustrates the theoretical metabolic fate and receptor interaction logic for

alpha-alkylated tryptamines.
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Caption: Theoretical pharmacodynamics and metabolic routes. Note the resistance to MAO

deamination due to alpha-ethyl steric hindrance.

Part 4: Synthetic Chemistry Review (Theoretical)
Note: This section reviews the academic literature regarding the synthesis of alpha-

alkyltryptamines. It does not provide a manufacturing protocol.

The synthesis of 4-Me-aET generally follows the "Nitroalkane Route" (Henry Reaction)

established in the classical indole chemistry literature (e.g., Shulgin, Upjohn patents).

Retrosynthetic Logic
Precursor: The core indole scaffold is 4-methylindole.
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Chain Extension: The alpha-ethyl side chain is introduced via condensation with 1-

nitropropane.

Reduction: The resulting nitroalkene is reduced to the amine.

Key Synthetic Challenges:

Steric Hindrance: The 4-methyl group on the indole ring is peri-positioned to the C3 reaction

site, creating significant steric bulk. This often necessitates harsher conditions or specific

catalysts during the formylation or condensation steps compared to simple indole.

Purification: Separation of the final amine from polymeric byproducts requires careful acid-

base extraction.

Target: 4-Me-aET

1-(4-methyl-1H-indol-3-yl)-2-nitro-1-butene

Reduction (LiAlH4)

4-Methylindole-3-carboxaldehyde

Henry Reaction
(Condensation)

1-Nitropropane

Click to download full resolution via product page

Caption: Retrosynthetic disconnection showing the Henry Reaction pathway common to alpha-

alkyltryptamines.

Part 5: Analytical Characterization Protocols
This section details the methodologies for identifying 4-Me-aET in a laboratory setting.
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Colorimetric Spot Tests
Reagents must be freshly prepared. These tests are presumptive only.

Marquis Reagent:

Preparation: Add 100 mL of concentrated sulfuric acid to 5 mL of 40% formaldehyde.

Observation: Likely Yellow → Brown (Indoles typically darken; the 4-methyl group often

suppresses the purple/black seen in unsubstituted indoles).

Ehrlich’s Reagent:

Preparation: Dissolve 1 g of p-dimethylaminobenzaldehyde (p-DMAB) in a mixture of 50

mL ethanol and 50 mL concentrated hydrochloric acid.

Observation:Slow Purple/Blue. (The 4-methyl group sterically hinders the electrophilic

attack at the 2-position, often resulting in a slower color development than DMT).

GC-MS Analysis Protocol
Gas Chromatography-Mass Spectrometry is the gold standard for differentiation from isomers

(like 4-Me-aMT).[9]

Sample Preparation:

Dissolve 1 mg of the sample in 1 mL of Methanol (HPLC grade).

Vortex for 30 seconds.

Transfer to an autosampler vial.

Instrument Parameters:

Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Inlet Temp: 250°C.
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Oven Program:

Start at 80°C (hold 1 min).

Ramp 15°C/min to 280°C.

Hold at 280°C for 10 min.

Mass Spectrum Interpretation (EI, 70eV): The fragmentation pattern is distinct for alpha-

ethylated tryptamines.

Base Peak (m/z):72

Explanation: The alpha-cleavage of the ethylamine side chain generates the iminium ion

. Note: In alpha-methyltryptamines (aMT), the base peak is m/z 44. The shift to 72 is
diagnostic of the alpha-ethyl group.

Indole Ion (m/z):144

Explanation: The 4-methylindole cation fragment

.

Molecular Ion (M+):202 (Small or absent).

Nuclear Magnetic Resonance (NMR)
Predicted 1H-NMR shifts (in CDCl3) for structural verification.
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Proton
Environment

Chemical Shift
(

ppm)

Multiplicity Integration Assignment

Indole NH 8.0 - 8.2 Broad Singlet 1H N1-H

Aromatic H 6.9 - 7.2 Multiplet 3H C2, C6, C7-H

Aromatic H 6.8 Doublet 1H C5-H

Benzylic CH2 2.8 - 3.1 Multiplet 2H
C

-H

Methine CH 3.2 Multiplet 1H
C

-H

Aromatic CH3 2.7 Singlet 3H 4-Me

Ethyl CH2 1.4 - 1.6 Multiplet 2H Ethyl-CH2

Ethyl CH3 0.95 Triplet 3H Ethyl-CH3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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